N-benzyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide

• IUPAC Name: N-benzyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide
• InChI: InChI=1S/C20H21NO3S/c1-3-21(15-16-9-5-4-6-10-16)25(22,23)20-14-13-19(24-2)17-11-7-8-12-18(17)20/h4-14H,3,15H2,1-2H3
• InChI Key: OKBCBXBTBAESAR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C3=CC=CC=C32)OC
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5 g/mol

Description

N-benzyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique properties and has been used in various research studies to investigate its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-benzyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide is not fully understood, but it is believed to involve the binding of this compound to specific receptors or enzymes. The binding of this compound to these targets can lead to changes in their activity or function, which can result in various biochemical and physiological effects.
Biochemical and Physiological Effects:
N-benzyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. It has also been shown to modulate the activity of ion channels and transporters, which can affect the function of various organs and tissues. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which can be beneficial for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

N-benzyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide has several advantages for lab experiments. This compound is highly fluorescent, which makes it easy to detect and quantify. It is also stable and can be stored for long periods of time without degradation. However, this compound has some limitations for lab experiments. It is relatively expensive and requires specialized equipment and expertise for its synthesis and purification. Additionally, this compound can be toxic in high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-benzyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide. One direction is to investigate its potential applications in drug discovery and development. This compound has been shown to have promising activity against various targets, and further research could lead to the development of new drugs with improved efficacy and selectivity. Another direction is to investigate its potential applications in imaging and diagnostics. This compound has unique fluorescent properties, which could be used for the detection and imaging of various biological targets. Additionally, further research could be done to investigate the mechanism of action of this compound and to identify new targets for its activity.

Synthesis Methods

The synthesis of N-benzyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide is a multistep process that involves the reaction of several chemical compounds. The synthesis method of this compound has been extensively studied and optimized to obtain high yields and purity. The most commonly used method for the synthesis of this compound involves the reaction of 4-methoxynaphthalene-1-sulfonyl chloride with benzylamine and ethylamine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the product is obtained after purification using column chromatography.

Scientific Research Applications

N-benzyl-N-ethyl-4-methoxynaphthalene-1-sulfonamide has been used in various scientific research studies due to its unique properties. This compound has been used as a fluorescent probe to investigate the binding of proteins and enzymes. It has also been used to study the interaction of small molecules with biological membranes. Additionally, this compound has been used to investigate the mechanism of action of various drugs and to develop new drugs with improved efficacy and selectivity.